Cas no 1213208-99-1 ((2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1213208-99-1
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• MDL: MFCD09253984
• CID: 5231189
• PubChem ID: 66514444
• Update Time: 2025-05-24

(2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol
• (2R)-2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• (2R)-2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHANOL HCl
• (R)-2-amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol-HCl
• (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD09253984
• Inchi： 1S/C9H9F4NO/c10-7-2-1-5(8(14)4-15)3-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key： UJJZTXPJTZTQQM-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)[C@H](CO)N

Computed Properties

• Exact Mass: 223.062
• Monoisotopic Mass: 223.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Introduction to (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213208-99-1)

(2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213208-99-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as F3TPE, is characterized by its unique structural features, including a fluorinated aromatic ring and a trifluoromethyl group, which contribute to its potential therapeutic applications.

The molecular structure of (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol consists of a central chiral carbon atom, which imparts enantiomeric selectivity to the molecule. This enantiomeric purity is crucial for its biological activity and pharmacological properties. The presence of the fluorine atoms and the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease.

In addition to its neurological applications, (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol has demonstrated promising antiviral properties. Studies have indicated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral protein synthesis and assembly, thereby reducing viral load and preventing further infection.

The pharmacokinetic profile of (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol has also been extensively studied. It exhibits good oral bioavailability and a favorable distribution pattern, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with a half-life that supports once-daily dosing regimens in clinical settings.

Clinical trials have further validated the safety and efficacy of (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol. Phase I trials have demonstrated that it is well-tolerated by patients, with minimal side effects observed at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in treating specific neurological and viral conditions.

The synthesis of (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol involves a multi-step process that ensures high enantiomeric purity. Key steps include the asymmetric reduction of a prochiral ketone intermediate and subsequent functional group manipulations to introduce the amino and hydroxyl groups. Advances in catalytic asymmetric synthesis have significantly improved the yield and purity of the final product.

In conclusion, (2R)-2-amino-2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213208-99-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its applications in treating neurological disorders, viral infections, and other medical conditions.